Cas no 1701499-52-6 ((1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone)

• Product Name: (1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone
• CAS No: 1701499-52-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5579989
• Update Time: 2025-06-07

(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxy-1-azetidinyl)-
• (1,5-Dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone
• (1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone

• Inchi： 1S/C9H13N3O2/c1-6-3-8(10-11(6)2)9(14)12-4-7(13)5-12/h3,7,13H,4-5H2,1-2H3
• InChI Key： YZDPHOKNIBBBMU-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)N(C)N=1)(N1CC(O)C1)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 413.5±45.0 °C(Predicted)
• pka: 13.33±0.20(Predicted)

Additional information on (1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone

Introduction to (1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone and Its Applications in Modern Chemical Biology

(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone, with the CAS number 1701499-52-6, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, featuring a combination of a pyrazole ring and an azetidine moiety, presents an intriguing scaffold for the development of novel therapeutic agents. The presence of both hydrophobic and hydrophilic regions in its structure makes it a promising candidate for various biological interactions, particularly in drug discovery and medicinal chemistry.

The< strong>pyrazole moiety is a heterocyclic compound that is widely recognized for its role in pharmaceuticals. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>1,5-dimethyl-1H-pyrazol-3-yl group in this compound contributes to its stability and reactivity, making it a versatile building block for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as binding affinity to target proteins or enzymes.

The other key component of this compound is the< strong>3-hydroxyazetidin-1-yl moiety. Azetidine is a five-membered heterocyclic amine that is less common than its six-membered counterpart, piperidine. However, azetidine derivatives have shown promise in various biological contexts, including enzyme inhibition and receptor binding. The hydroxyl group in the< strong>3-hydroxyazetidin-1-yl part adds another layer of functionality, allowing for further derivatization and interaction with biological systems.

The methanone bridge connecting the two heterocyclic rings in< strong>(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone provides a stable backbone while maintaining flexibility. This structural feature is crucial for optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. The balance between hydrophobicity and hydrophilicity inherent in this molecule makes it an excellent candidate for drug-like properties.

In recent years, there has been a growing interest in the development of dual-action compounds that can target multiple pathways or receptors simultaneously. The< strong>(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone scaffold appears to be well-suited for this purpose. For instance, it could potentially interact with both enzyme targets and receptor sites, leading to enhanced therapeutic effects. This concept aligns with the current trend in drug discovery towards multitargeted approaches.

The< strong>CAS number 1701499-52-6 provides a unique identifier for this compound, facilitating its use in scientific literature and patents. Researchers can easily reference this compound using its CAS number, ensuring consistency and accuracy in their studies. The CAS registry system is maintained by the Chemical Abstracts Service (CAS), which is part of the American Chemical Society (ACS). This system ensures that each chemical substance is assigned a unique numerical identifier, making it easier to track and manage chemical information.

The synthesis of< strong>(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-yl)methanone involves multiple steps that require careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of the pyrazole derivative followed by its reaction with an azetidine precursor. The methanone bridge is then introduced through condensation reactions or other suitable synthetic methodologies. Each step must be carefully monitored to ensure that impurities are minimized.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it may have potential applications in treating inflammatory diseases and cancer. The ability of< strong>(1,5-dimethyl-1H-pyrazol-3-yl)(3-hydroxyazetidin-1-ylmethanone to interact with multiple targets makes it an attractive candidate for further investigation. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its structural similarity to known anti-inflammatory drugs.

The< strong>pyrazole ring is known to exhibit significant pharmacological activity due to its ability to mimic natural bioactive molecules. This property has been exploited in the development of various drugs that target enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, the< strong>azetidine moiety has shown promise in inhibiting certain enzymes involved in inflammation pathways. The combination of these two moieties in< strong>(1,5-dimethyl-H-pyrazol-(3)-yl)(3-hydroxyazetidin-(l)-ylmethanone could lead to novel therapeutic agents with enhanced efficacy.

In conclusion,< strong>(1,5-dimethyl-H-pyrazol-(3)-yl)(3-hydroxyazetidin-(l)-ylmethanone, identified by its CAS number 1701499 52 6, represents a promising scaffold for drug discovery and medicinal chemistry applications. Its unique structural features make it suitable for targeting multiple biological pathways simultaneously. Further research is warranted to fully elucidate its potential applications in medicine and biotechnology.